(6-Fluoro-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid

• IUPAC Name: 2-(6-fluoro-1-methyl-2-oxo-3H-indol-3-yl)acetic acid
• InChI: InChI=1S/C11H10FNO3/c1-13-9-4-6(12)2-3-7(9)8(11(13)16)5-10(14)15/h2-4,8H,5H2,1H3,(H,14,15)
• InChI Key: IRHQMKCLFAKTJU-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=CC(=C2)F)C(C1=O)CC(=O)O
• Molecular Formula: C11H10FNO3
• Molecular Weight: 223.20 g/mol
• CAS No.: 933752-43-3

Description

“(6-Fluoro-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid” is a chemical compound with the molecular formula C11H10FNO3 and a molecular weight of 223.21. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the SMILES string O=C1NC2=CC(F)=CC=C2C1CC(O)=O. This indicates that the molecule contains a fluorine atom attached to an indole ring, which is further connected to an acetic acid group.

Physical and Chemical Properties Analysis

“this compound” is a solid compound. Its exact physical and chemical properties such as melting point, boiling point, and solubility are not specified in the available resources.

Safety and Hazards

The compound is classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), indicating that it may be harmful if swallowed. It should be handled with appropriate safety measures.

Future Directions

Indole derivatives, including “(6-Fluoro-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid”, have diverse biological activities and immense therapeutic potential. Therefore, they are of great interest in the field of medicinal chemistry for the development of new therapeutic agents.

Mechanism of Action

Target of Action

It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes.

Mode of Action

Indole derivatives are known to interact with their targets, causing changes that result in various biological activities . The specific interactions and resulting changes would depend on the specific targets involved.

Biochemical Pathways

Indole derivatives are known to affect various biological activities, suggesting that they may influence multiple biochemical pathways .

Pharmacokinetics

The molecular weight of the compound is 22321 , which may influence its bioavailability and pharmacokinetic properties.

Result of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that the compound may have diverse molecular and cellular effects.

Biochemical Analysis

Biochemical Properties

(6-Fluoro-1-methyl-2-oxo-2,3-dihydro-1H-indol-3-YL)acetic acid plays a significant role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It has been observed to interact with cyclooxygenase (COX) enzymes, particularly COX-2, which is involved in the inflammatory response . The compound’s interaction with COX-2 can lead to the inhibition of prostaglandin synthesis, thereby exhibiting anti-inflammatory effects. Additionally, this compound may interact with other proteins involved in cell signaling pathways, further influencing cellular responses.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . For instance, the compound can affect the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell proliferation, differentiation, and apoptosis. By modulating this pathway, this compound can impact cell growth and survival, making it a potential candidate for cancer research.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One of the primary mechanisms is the inhibition of COX-2 enzyme activity, which reduces the production of pro-inflammatory prostaglandins . Additionally, the compound can bind to specific receptors or proteins, leading to changes in gene expression and enzyme activity. For example, it may act as an agonist or antagonist for certain nuclear receptors, thereby influencing transcriptional regulation and cellular responses.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can vary over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function . Studies have shown that the compound remains stable under specific storage conditions, but its activity may decrease over time due to degradation. Long-term exposure to this compound can lead to sustained changes in cellular processes, including alterations in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound may exhibit therapeutic effects, such as anti-inflammatory and anticancer activities . At higher doses, it may cause toxic or adverse effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where the compound’s efficacy and toxicity are influenced by the administered dose. Careful dosage optimization is essential to maximize the compound’s therapeutic potential while minimizing adverse effects.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism . The compound undergoes biotransformation through phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation. These metabolic processes influence the compound’s bioavailability, activity, and elimination from the body. Understanding the metabolic pathways of this compound is crucial for predicting its pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes by solute carrier (SLC) transporters, influencing its intracellular concentration and localization. Additionally, binding proteins may facilitate the compound’s distribution within tissues, affecting its accumulation and activity. The transport and distribution mechanisms of this compound are essential for understanding its pharmacodynamics and therapeutic potential.

Subcellular Localization

The subcellular localization of this compound plays a critical role in its activity and function . The compound may be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications. Its localization within these compartments can influence its interactions with biomolecules and its overall biological activity. Understanding the subcellular localization of this compound is essential for elucidating its mechanism of action and potential therapeutic applications.